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Compound of Interest

Compound Name: 1-Azidooctane

Cat. No.: B1266841

Essential Safety and Handling Guide for 1-
Azidooctane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 1-Azidooctane. Adherence to these procedures is essential for ensuring laboratory
safety and mitigating potential hazards.

Chemical and Physical Properties

1-Azidooctane is an organic azide that requires careful handling due to its potential hazards. A
summary of its key properties is provided below.
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Property Value Reference
Molecular Formula C8H17N3 [1112][3]
Molecular Weight 155.24 g/mol [11[2][3]
CAS Number 7438-05-3 [1112113]
Not specified, handle as
Appearance .
potentially hazardous
Density 840.00 kg/m 3 at 293.00 K [1]

Octanol/Water Partition
o 3.657 [1]
Coefficient (logPoct/wat)

Personal Protective Equipment (PPE)

Due to the hazardous nature of organic azides, a comprehensive suite of personal protective
equipment must be worn at all times. This includes, but is not limited to, the following:
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PPE Category

Specific Requirements

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).[4]
Discard immediately if contact

with 1-Azidooctane occurs.

To prevent skin absorption of

the toxic compound.

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles.[5] A face shield is
required when mixing or

handling larger quantities.[4]

To protect against splashes

and potential explosions.

Body Protection

A flame-resistant lab coat.[6]
Consider a chemical-resistant

apron for mixing and transfers.

To protect skin from spills and

provide a barrier against fire.

Footwear

Closed-toe, chemical-resistant
shoes or boots. Pant legs
should be worn outside of
boots.[5]

To protect feet from spills.

Respiratory Protection

Work in a certified chemical
fume hood.[7][8] If there is a
risk of inhalation, a respirator
with an appropriate cartridge
for organic vapors should be
used.[5]

To prevent inhalation of toxic

vapors.

Operational Plan: Handling Protocol

All manipulations of 1-Azidooctane must be conducted in a well-ventilated chemical fume

hood.[7][8]

Step-by-Step Handling Procedure:

e Preparation:

o Ensure the fume hood is clean and uncluttered.
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o Assemble all necessary equipment and reagents before handling 1-Azidooctane.
o Have appropriate quenching and spill cleanup materials readily available.
» Dispensing:
o Use compatible, non-sparking tools and equipment.[9]
o Avoid friction, grinding, or any action that could lead to shock.[10]
o Keep the container tightly closed when not in use.[9]
» Reaction Setup:

o If heating is required, use a controlled heating source such as an oil bath. Avoid open
flames.[9]

o Ensure the reaction is properly vented within the fume hood.

e Post-Reaction:
o Quench any excess 1-Azidooctane in the reaction mixture before workup (see Section 4).
o Clean all equipment thoroughly after use.

Disposal Plan: Quenching and Waste Disposal

Unused or residual 1-Azidooctane must be quenched before disposal. Do not dispose of
active azides down the drain or in regular waste.

Quenching Protocol for Residual 1-Azidooctane:
This procedure should be performed in a chemical fume hood.

« Dilution: In a three-necked flask equipped with a stirrer and an addition funnel, dilute the
azide-containing solution with water to a concentration not exceeding 5%.[7][8][10]

» Addition of Sodium Nitrite: With stirring, add a 20% aqueous solution of sodium nitrite. Use
1.5 g of sodium nitrite for every gram of sodium azide.[7][10]
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« Acidification: Slowly add a 20% aqueous solution of sulfuric acid dropwise from the addition
funnel until the reaction mixture is acidic (test with pH paper).[7] Gas evolution (nitrogen and
nitric oxide) will occur.

o Completion Test: Once gas evolution ceases, test for the presence of excess nitrite using
starch-iodide paper. A blue color indicates that the quenching is complete.[7][8]

» Final Disposal: The quenched, neutralized solution, if free of other hazardous materials, can
be disposed of as aqueous waste according to institutional guidelines.[7]

Waste Disposal:

 All solid waste contaminated with 1-Azidooctane (e.g., gloves, paper towels) should be
collected in a designated, labeled hazardous waste container.

e Quenched liquid waste should be collected in a separate, labeled hazardous waste
container.

» Never mix azide-containing waste with acidic waste, as this can generate highly toxic and
explosive hydrazoic acid.

e Avoid using halogenated solvents like dichloromethane or chloroform with azides, as they
can form explosive compounds.[10]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266841#personal-protective-equipment-for-
handling-1-azidooctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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